4-bromo-N-(3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzamide

• CAS RN: 891120-47-1
• Molecular Formula: C19H14BrN5O
• Molecular Weight: 408.3 g/mol
• IUPAC Name: 4-bromo-N-[3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzamide
• InChI: InChI=1S/C19H14BrN5O/c1-12-22-23-18-10-9-17(24-25(12)18)14-3-2-4-16(11-14)21-19(26)13-5-7-15(20)8-6-13/h2-11H,1H3,(H,21,26)
• InChI Key: WQPDCJVCTPCIRR-UHFFFAOYSA-N
• SMILES: CC1=NN=C2N1N=C(C=C2)C3=CC(=CC=C3)NC(=O)C4=CC=C(C=C4)Br

Description

“4-bromo-N-(3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzamide” is a complex organic compound that belongs to the class of nitrogen-containing heterocycles. It contains a triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. The triazole nucleus is present as a central structural component in a number of drug classes.

Synthesis Analysis

The synthesis of such compounds often involves the use of active methylene compounds with hydrazonoyl bromides. To facilitate the purification of the product, a slight excess of reactant can be used, which avoids the generation of by-products.

Molecular Structure Analysis

The structure of this compound is characterized by the fusion of two pharmaceutically active moieties, i.e., triazole and pyridazine. On the basis of fusion permutations of a five-membered triazole ring with a six-membered pyridazine ring, several isomeric structural variants may exist.

Future Directions

The development of new compounds with excellent antibacterial activity has always been one of the most challenging tasks in the antibacterial field. The synthesis and study of their antimicrobial, antioxidant, and antiviral potential of substituted 1,2,4-triazole analogues are confirmed in the literature. This suggests that “4-bromo-N-(3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzamide” and its derivatives could be potential candidates for future research in drug design and discovery.